Cas no 1361572-00-0 (2-Amino-4-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Amino-4-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361572-00-0
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4968557
• Update Time: 2025-05-27

2-Amino-4-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-8-3-7(4-9(13)11(8)14)6-1-2-16-10(15)5-6/h1-5H,(H2,15,16)
• InChI Key： WBGNGJVLXJXQMM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CN=C(C=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(3,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 2-Amino-4-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361572-00-0)

2-Amino-4-(3,4,5-trichlorophenyl)pyridine, with the CAS number 1361572-00-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trichlorophenyl group and an amino functionality makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for halogenated heterocycles like 2-Amino-4-(3,4,5-trichlorophenyl)pyridine has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are crucial in treating various diseases. Additionally, its structural features align with the growing trend of green chemistry, as halogenated compounds often exhibit enhanced stability and bioavailability.

The synthesis of CAS 1361572-00-0 typically involves multi-step organic reactions, including cross-coupling and amination processes. These methods are optimized to achieve high yields and purity, which are critical for its application in high-throughput screening and medicinal chemistry. The compound’s molecular weight and solubility profile further make it suitable for formulation studies, a topic frequently searched by professionals in the field.

One of the most searched questions related to 2-Amino-4-(3,4,5-trichlorophenyl)pyridine is its safety profile and handling precautions. While it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Another trending topic is its cost-effectiveness compared to similar pyridine derivatives, which is a key consideration for industrial-scale production.

From an SEO perspective, this compound is often associated with keywords like “pyridine-based intermediates”, “trichlorophenyl synthesis”, and “amino pyridine applications”. These terms reflect the interests of chemists and researchers looking for innovative solutions in their projects. The compound’s unique structure also makes it a subject of interest in computational chemistry, where molecular modeling is used to predict its behavior in biological systems.

In conclusion, 2-Amino-4-(3,4,5-trichlorophenyl)pyridine (CAS 1361572-00-0) is a promising compound with broad applications in life sciences and material engineering. Its relevance to current research trends, such as drug development and sustainable chemistry, ensures its continued importance in scientific literature and industrial applications.